Cas no 1207012-55-2 (4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1207012-55-2
• MF: C₂₅H₁₈FN₃O₄
• MW: 443.426529407501
• CID: 5389858
• Update Time: 2025-05-20

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1(2H)-isoquinolinone
• 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H18FN3O4/c1-31-21-11-10-15(12-22(21)32-2)23-27-24(33-28-23)20-14-29(17-7-5-6-16(26)13-17)25(30)19-9-4-3-8-18(19)20/h3-14H,1-2H3
• InChI Key： VZAIIXRTWZFYKF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)=CN1C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 443.128
• Monoisotopic Mass: 443.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7A^2

Experimental Properties

• Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.1±65.0 °C(Predicted)
• pka: -1.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one (CAS 1207012-55-2)

The compound 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one (CAS 1207012-55-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a 1,2,4-oxadiazole core with a dihydroisoquinolinone scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its pharmacokinetic properties and bioactivity profiles, which align with current trends in targeted small-molecule therapies.

Recent studies highlight the growing demand for multi-functional heterocyclic compounds in treating complex diseases. The presence of both 3,4-dimethoxyphenyl and 3-fluorophenyl moieties in this compound suggests potential interactions with various biological targets, including enzymes and receptors. This aligns with frequent search queries such as "small molecule kinase inhibitors" and "fluorinated drug candidates," reflecting industry interest in these molecular features. The compound's oxadiazole ring is particularly noteworthy, as this structural motif is known to enhance metabolic stability and binding affinity.

From a synthetic chemistry perspective, the 1,2-dihydroisoquinolin-1-one framework presents interesting challenges and opportunities. Modern drug discovery programs often search for "isoquinoline derivatives in drug design" or "methods for oxadiazole synthesis," making this compound highly relevant to current research trends. Its CAS 1207012-55-2 identifier serves as a crucial reference point for researchers investigating structure-activity relationships in similar chemical series. The fluorinated aromatic component may contribute to improved membrane permeability, a key consideration in recent discussions about BBB penetration (blood-brain barrier) for CNS-targeted therapeutics.

The pharmacological potential of 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one extends to several therapeutic areas currently dominating scientific literature. These include investigations into "neuroprotective agents" and "anti-inflammatory small molecules," both trending topics in pharmaceutical research. The dimethoxy substitution pattern is particularly interesting, as similar structural elements appear in various natural product-derived drugs, connecting this synthetic compound to popular searches about "natural product-inspired drug discovery."

Analytical characterization of CAS 1207012-55-2 reveals important physicochemical properties that influence its drug-like behavior. The compound's logP value and hydrogen bond capacity fall within ranges frequently associated with oral bioavailability, addressing common industry concerns about "improving drug solubility" and "optimizing molecular properties." These characteristics make it a valuable reference compound for studies on molecular property prediction using computational methods, another area receiving increased attention in pharmaceutical R&D.

In the context of current medicinal chemistry trends, the structural complexity of this molecule offers multiple points for structure-activity relationship (SAR) exploration. The simultaneous presence of electron-donating methoxy groups and an electron-withdrawing fluorine atom creates interesting electronic effects that may influence target binding. This aligns with frequent searches about "electronic effects in drug-receptor interactions" and "rational drug design strategies." The compound serves as an excellent case study for these important concepts in modern drug discovery.

Future research directions for 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-fluorophenyl)-1,2-dihydroisoquinolin-1-one may include detailed investigations of its metabolic stability and target selectivity profiles. These aspects are crucial for addressing common pharmaceutical challenges reflected in search terms like "reducing drug metabolism issues" and "improving target specificity." The compound's unique structural features position it as a valuable tool for advancing our understanding of these critical drug development parameters.